Cas no 2681255-34-3 (benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate)

• Product Name: benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate
• CAS No: 2681255-34-3
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5628713
• PubChem ID: 165931009
• Update Time: 2025-06-13

benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2681255-34-3
• benzyl N-[4-(4-bromophenyl)but-3-en-1-yl]carbamate
• EN300-28299758
• benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate

• Inchi： 1S/C18H18BrNO2/c19-17-11-9-15(10-12-17)6-4-5-13-20-18(21)22-14-16-7-2-1-3-8-16/h1-4,6-12H,5,13-14H2,(H,20,21)/b6-4+
• InChI Key： RBGPLQVJDJJGPN-GQCTYLIASA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate

Comprehensive Overview of Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate (CAS No. 2681255-34-3)

Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate (CAS No. 2681255-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and bromophenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a but-3-en-1-yl chain, enables diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of small molecule inhibitors and bioactive scaffolds.

The growing interest in Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate aligns with broader trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly methodologies, this compound's role in catalysis and atom-efficient reactions has become a focal point. Recent studies highlight its utility in C-C coupling reactions, a hot topic in organic synthesis. Additionally, its 4-bromophenyl moiety offers opportunities for further functionalization, making it a valuable building block for high-value chemicals.

From a commercial perspective, CAS No. 2681255-34-3 is often sought after by manufacturers of fine chemicals and custom synthesis providers. Its demand is driven by the need for high-purity intermediates in API (Active Pharmaceutical Ingredient) production. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards. The compound's stability under various conditions further enhances its appeal for industrial applications.

In the context of drug development, Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate has been investigated for its potential as a protease inhibitor or kinase modulator. These properties are particularly relevant given the current emphasis on personalized medicine and orphan drug research. Its structural features allow for precise modifications, enabling researchers to tailor its activity for specific biological targets. This adaptability positions it as a promising candidate for next-generation therapeutics.

The synthesis of CAS No. 2681255-34-3 typically involves multistep organic reactions, including amide coupling and protecting group strategies. Optimizing these processes for scale-up remains a key challenge, with many teams exploring flow chemistry and continuous manufacturing solutions. Such innovations align with the pharmaceutical industry's push toward Industry 4.0 and digital transformation, where efficiency and reproducibility are paramount.

Beyond pharmaceuticals, Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate finds utility in material science, particularly in the design of functional polymers and smart coatings. Its aromatic bromine group facilitates crosslinking reactions, making it suitable for advanced composites. This dual applicability in life sciences and engineering underscores its interdisciplinary significance.

For researchers sourcing this compound, considerations around supply chain resilience and intellectual property are critical. The rise of AI-driven drug discovery has intensified demand for such niche chemicals, prompting suppliers to enhance inventory transparency and technical support. Collaborative platforms offering structure-activity relationship (SAR) data further amplify its value proposition in competitive markets.

In summary, Benzyl N-4-(4-bromophenyl)but-3-en-1-ylcarbamate (CAS No. 2681255-34-3) represents a convergence of synthetic innovation and applied science. Its multifaceted applications—from precision medicine to advanced materials—reflect the compound's adaptability to evolving technological landscapes. As research continues to uncover new functionalities, this molecule is poised to remain a cornerstone in cutting-edge chemistry.